Cas no 1030705-44-2 (2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide)

• Product Name: 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide
• CAS No: 1030705-44-2
• MF: C₂₀H₁₈F₃N₃O₂
• MW: 389.37103509903
• CID: 5908720
• PubChem ID: 25411183
• Update Time: 2025-05-20

2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26584169
• Z285529862
• 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide
• 1030705-44-2

• Inchi： 1S/C20H18F3N3O2/c1-26(2)17-9-7-14(8-10-17)11-16(12-24)19(27)25-13-15-5-3-4-6-18(15)28-20(21,22)23/h3-11H,13H2,1-2H3,(H,25,27)/b16-11+
• InChI Key： KLKNTGWLXNCFOV-LFIBNONCSA-N
• SMILES： FC(OC1C=CC=CC=1CNC(/C(/C#N)=C/C1C=CC(=CC=1)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 389.13511131g/mol
• Monoisotopic Mass: 389.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide

Compound CAS No. 1030705-44-2: A Comprehensive Overview

The compound with CAS No. 1030705-44-2, known as 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

Structural Analysis and Synthesis

The molecular structure of 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide is characterized by a conjugated system that includes a cyano group, a dimethylamino-substituted phenyl ring, and a trifluoromethoxy-substituted phenyl group. These functional groups contribute to the compound's electronic properties and reactivity, making it an attractive candidate for various chemical reactions. Recent studies have focused on optimizing the synthesis pathway of this compound, with researchers exploring novel catalytic methods and green chemistry approaches to enhance yield and reduce environmental impact.

Biological Activity and Applications

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed in the development of new therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies, providing insights into how this compound interacts with target proteins at the molecular level. These findings have been instrumental in guiding further experimental studies aimed at validating its therapeutic potential.

Materials Science Perspective

Beyond its biological applications, CAS No. 1030705-44-2 has also been explored for its potential in materials science. The compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, paving the way for its integration into next-generation electronic devices.

Environmental Considerations and Safety

In line with growing concerns about environmental sustainability, recent studies have focused on assessing the environmental impact of CAS No. 1030705-44-2 throughout its lifecycle. This includes evaluating its biodegradability, toxicity to aquatic organisms, and potential for bioaccumulation. Preliminary findings suggest that the compound exhibits low toxicity under standard test conditions, but further research is needed to fully understand its environmental footprint.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and analysis to ensure worker safety.

Future Directions and Research Opportunities

The future of CAS No. 1030705-44-2 lies in continued exploration of its multifaceted applications across diverse fields. Ongoing research is focused on optimizing its pharmacokinetic properties for drug delivery applications while simultaneously investigating its scalability for industrial production.

Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into viable commercial products. Additionally, advancements in artificial intelligence (AI)-driven drug discovery are opening new avenues for predicting the compound's behavior under various conditions, further enhancing its utility.

In conclusion, CAS No. 1030705-44-2, or 2-cyano-3-[4-(dimethylamino)phenyl]-N-{[2-(trifluoromethoxy)phenyl]methyl}prop-2-enamide, represents a cutting-edge molecule with vast potential across multiple disciplines. As research progresses, this compound is poised to make significant contributions to both medical science and materials innovation.